Cas no 1096272-47-7 (2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide)

• Product Name: 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide
• CAS No: 1096272-47-7
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 5230458
• PubChem ID: 43214473
• Update Time: 2026-03-07

2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[(2-bromophenyl)methyl]amino]-N,N-dimethyl-
• 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide
• EN300-168761
• 2-{[(2-bromophenyl)methyl]amino}-N,N-dimethylacetamide
• 2-((2-Bromobenzyl)amino)-N,N-dimethylacetamide
• 1096272-47-7
• AKOS008994543
• G65068

• Inchi： 1S/C11H15BrN2O/c1-14(2)11(15)8-13-7-9-5-3-4-6-10(9)12/h3-6,13H,7-8H2,1-2H3
• InChI Key： IHOCWUGEHFCUNK-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CNCC1=CC=CC=C1Br

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide

Introduction to 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide (CAS No. 1096272-47-7) and Its Emerging Applications in Chemical Biology

2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide, identified by the CAS number 1096272-47-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amides, featuring a brominated phenyl ring and a dimethylamino side chain, which contribute to its distinctive reactivity and biological interactions.

The molecular structure of 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide consists of a central acetamide backbone substituted with a (2-bromophenyl)methylamino group. The presence of the bromine atom at the para position of the phenyl ring enhances its electrophilicity, making it a valuable intermediate in various synthetic transformations. Additionally, the dimethylamino group introduces basicity, allowing for potential interactions with acidic moieties in biological systems. These structural features make it a versatile building block for designing novel molecules with tailored biological activities.

In recent years, there has been growing interest in leveraging such structurally complex compounds for drug discovery and development. The bromophenyl moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of brominated aromatic compounds have shown promise in inhibiting kinases and other therapeutic targets involved in cancer and inflammatory diseases. The amide linkage in 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide not only provides stability but also serves as a hinge point for further functionalization, enabling the creation of libraries of compounds with diverse pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a scaffold for developing small-molecule inhibitors. The dimethylamino group can engage in hydrogen bonding or ionic interactions with biological targets, while the bromine atom can participate in halogen bonding or serve as a handle for cross-coupling reactions. These interactions are critical for achieving high affinity and selectivity in drug design. Recent studies have demonstrated that amide-based compounds can exhibit potent activity against bacterial pathogens by interfering with essential metabolic pathways. The structural motifs present in 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide align well with these mechanisms, suggesting its utility in combating resistant strains.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Heterocycles often incorporate nitrogen atoms into their structures, which can enhance binding affinity and metabolic stability. In the case of 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide, the presence of nitrogen atoms from both the amide and dimethylamino groups contributes to its heterocyclic nature. This feature has been associated with improved pharmacokinetic properties, including better solubility and reduced clearance rates. Such characteristics are highly desirable for drug candidates aiming to achieve prolonged therapeutic effects.

Moreover, the synthesis of 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide presents an opportunity to explore novel synthetic methodologies that could be applied to other biologically relevant molecules. The bromination of aromatic rings is a well-established technique in organic chemistry, but recent advances have focused on greener and more efficient protocols. For example, catalytic bromination using transition metals has been shown to improve yields while minimizing waste. Such innovations not only enhance sustainability but also expand the toolkit available for medicinal chemists working with complex structures like 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide.

In academic research, this compound has been utilized as a precursor for generating libraries of derivatives through modifications at various positions along its structure. By systematically altering substituents such as hydroxyl groups or other halogens on the phenyl ring, researchers can fine-tune physicochemical properties such as lipophilicity and polar surface area. These modifications are essential for optimizing drug-like characteristics, including solubility, permeability, and bioavailability. The ability to rapidly generate diverse analogs makes 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide an invaluable asset in high-throughput screening campaigns aimed at identifying lead compounds for further development.

The intersection of chemistry and biology has led to innovative approaches in target-based drug discovery. Computational methods such as molecular docking have become indispensable tools for predicting how small molecules interact with biological targets at the atomic level. When modeling interactions involving 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide, researchers have observed favorable binding poses with enzymes implicated in neurodegenerative disorders. The combination of computational predictions with experimental validation provides a robust framework for hypothesis-driven research, accelerating the identification of promising candidates.

Another emerging application lies in materials science, where functionalized amides like 2-{(2-bromophenyl)methylamino}-N,N-dimethylacetamide contribute to the development of advanced polymers and coatings. The incorporation of nitrogen-rich moieties enhances thermal stability and mechanical strength while allowing for tunable electronic properties. Such materials are particularly relevant in electronics manufacturing, where precise control over molecular architecture is critical for device performance. The versatility of this compound underscores its potential beyond traditional pharmaceutical applications.

The regulatory landscape surrounding novel chemical entities continues to evolve, emphasizing safety and efficacy through rigorous preclinical studies before human trials begin. Given its structural complexity, 2-{( 2 -bromoPhenyl) methylAmino} - N , N - dimethyLAcetAmide (CAS No . 109627 247-7) requires thorough characterization under Good Manufacturing Practices (GMP) conditions to ensure reproducibility across batches . Advances in analytical techniques such as high-resolution mass spectrometry (HRMS) have facilitated detailed structural elucidation , which is crucial for regulatory submissions . These methods provide confidence that synthetic products match intended specifications , minimizing variability between laboratory-scale synthesis